molecular formula C26H28N2O4 B3446998 N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide

N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide

Cat. No. B3446998
M. Wt: 432.5 g/mol
InChI Key: BFYQKYUCINVHJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide, also known as DPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPPB is a benzamide derivative that has shown promising results in various fields of research, including medicinal chemistry, neuroscience, and cancer research.

Scientific Research Applications

N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been studied extensively for its potential applications in various fields of scientific research. In medicinal chemistry, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to have antitumor and antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In neuroscience, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to have neuroprotective effects and to enhance cognitive function in animal models of Alzheimer's disease and traumatic brain injury. In addition, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has also been studied for its potential applications in drug discovery, as it has been shown to have high affinity for various biological targets, including G protein-coupled receptors and ion channels.

Mechanism of Action

The mechanism of action of N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In cancer cells, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to induce apoptosis and inhibit cell proliferation by activating the p53 pathway and inhibiting the Akt pathway. In neurons, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to enhance synaptic plasticity and neurogenesis by activating the Wnt/β-catenin pathway and inhibiting the GSK-3β pathway.
Biochemical and Physiological Effects:
N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to have various biochemical and physiological effects in cells and animal models. In cancer cells, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to induce DNA damage and inhibit DNA repair, leading to apoptosis and cell death. In neurons, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has been shown to enhance synaptic plasticity and neurogenesis, leading to improved cognitive function. In addition, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide has several advantages for lab experiments, including its high potency and specificity for various biological targets, its ability to penetrate the blood-brain barrier, and its low toxicity in animal models. However, N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide also has some limitations, including its relatively high cost and the need for specialized equipment and expertise to synthesize and use it in experiments.

Future Directions

There are several future directions for research on N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide, including its potential applications in drug discovery, its mechanisms of action in various biological systems, and its potential therapeutic applications in cancer and neurodegenerative diseases. In addition, further studies are needed to optimize the synthesis method for N-{2,5-diethoxy-4-[(3-phenylpropanoyl)amino]phenyl}benzamide and to develop more efficient and cost-effective methods for its production.

properties

IUPAC Name

N-[2,5-diethoxy-4-(3-phenylpropanoylamino)phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H28N2O4/c1-3-31-23-18-22(28-26(30)20-13-9-6-10-14-20)24(32-4-2)17-21(23)27-25(29)16-15-19-11-7-5-8-12-19/h5-14,17-18H,3-4,15-16H2,1-2H3,(H,27,29)(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFYQKYUCINVHJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C=C1NC(=O)CCC2=CC=CC=C2)OCC)NC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H28N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2,5-diethoxy-4-(3-phenylpropanoylamino)phenyl]benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.